molecular formula C21H32Cl2N2O2 B2374920 1-((1-Ethynylcyclohexyl)oxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride CAS No. 50743-77-6

1-((1-Ethynylcyclohexyl)oxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

Cat. No. B2374920
CAS RN: 50743-77-6
M. Wt: 415.4
InChI Key: PHRGGFPCAMSDHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((1-Ethynylcyclohexyl)oxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C21H32Cl2N2O2 and its molecular weight is 415.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

  • Synthesis of Derivatives : A study conducted by Hon (2013) focused on synthesizing derivatives of 1-(pyridin-3-yloxyl)-3-(4-phenylpiperazin-1-yl)-propan-2-ol, exhibiting α1 receptor antagonistic activity. This research provides insight into the methods for synthesizing related compounds with potential pharmacological applications (Hon, 2013).

  • Conformational Analysis : Research by Xu et al. (2016) performed conformational analysis on similar compounds. The study used time-dependent density functional theory calculations and X-ray crystallography to understand the binding mechanism of these compounds with α1A-adrenoceptor (Xu et al., 2016).

Biological Activities

  • Anticonvulsant Activity : Kamiński et al. (2015) synthesized a library of compounds similar to the queried chemical. These compounds demonstrated broad-spectrum anticonvulsant activity in preclinical models, highlighting their potential in treating epileptic disorders (Kamiński et al., 2015).

  • Antituberculosis Activity : A study by Foks et al. (2004) revealed that derivatives of 4-phenylpiperazin-1-ylmethyl had tuberculostatic activity, indicating potential applications in treating tuberculosis (Foks et al., 2004).

  • Antiarrhythmic and Antihypertensive Effects : Malawska et al. (2002) synthesized pyrrolidin-2-one and pyrrolidine derivatives, finding some compounds with a 3-(4-arylpiperazin-1-yl)propyl moiety exhibited strong antiarrhythmic and antihypertensive activities (Malawska et al., 2002).

  • Src Kinase Inhibitory and Anticancer Activities : Sharma et al. (2010) reported that certain 3-(N-alkyl-N-phenylamino)propan-2-ol derivatives synthesized from epichlorohydrine showed inhibitory activity against Src kinase and demonstrated anticancer activity on human breast carcinoma cells (Sharma et al., 2010).

  • Antibacterial Agents : Uno et al. (1989) synthesized 1-hydroxypiperazine dihydrochloride and applied it to create new pyridone carboxylic acid antibacterial agents, showing potent antibacterial activity (Uno et al., 1989).

  • Stability Under Stressful Conditions : Research by Gendugov et al. (2021) studied the stability of a similar pharmaceutical substance under various stress conditions, which is crucial for the development and storage of pharmaceutical products (Gendugov et al., 2021).

properties

IUPAC Name

1-(1-ethynylcyclohexyl)oxy-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H30N2O2.2ClH/c1-2-21(11-7-4-8-12-21)25-18-20(24)17-22-13-15-23(16-14-22)19-9-5-3-6-10-19;;/h1,3,5-6,9-10,20,24H,4,7-8,11-18H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHRGGFPCAMSDHM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1(CCCCC1)OCC(CN2CCN(CC2)C3=CC=CC=C3)O.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H32Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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